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Compound of Interest

Compound Name: PD 407824

Cat. No.: B1678585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 407824 is a potent and selective small molecule inhibitor of Checkpoint kinase 1 (Chk1)

and Wee1 kinase, with IC50 values of 47 nM and 97 nM, respectively.[1][2] By targeting these

key regulators of cell cycle checkpoints, PD 407824 can induce cell cycle arrest and apoptosis,

particularly in cancer cells with compromised G1 checkpoint controls.[1][2] Furthermore, PD
407824 has been identified as a chemical sensitizer of the Bone Morphogenetic Protein (BMP)

signaling pathway, enhancing cellular responses to BMP4 and promoting differentiation of stem

cells.[1][3] This dual activity makes PD 407824 a valuable tool for in vitro research in oncology,

developmental biology, and regenerative medicine.

These application notes provide detailed protocols for utilizing PD 407824 in various in vitro cell

culture assays to study its effects on cell proliferation, migration, apoptosis, and differentiation.

Mechanism of Action
PD 407824 primarily exerts its effects through the inhibition of Chk1 and Wee1, two critical

kinases that regulate the G2/M cell cycle checkpoint. In response to DNA damage, Chk1 is

activated and phosphorylates Cdc25 phosphatase, preventing the activation of cyclin-

dependent kinase 1 (CDK1) and halting the cell cycle to allow for DNA repair. Wee1 kinase also

inhibits CDK1 activity. By inhibiting Chk1 and Wee1, PD 407824 abrogates the G2/M
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checkpoint, forcing cells with DNA damage to enter mitosis prematurely, leading to mitotic

catastrophe and apoptosis.

Additionally, PD 407824 enhances BMP signaling, although the precise mechanism is still

under investigation. This sensitization to BMPs like BMP4 can be leveraged to direct the

differentiation of pluripotent stem cells towards specific lineages.[3]

Signaling Pathway of PD 407824 in Cell Cycle Regulation

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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